Cas no 1337202-75-1 (3-(3-fluoro-4-nitrophenyl)methylpyrrolidine)

• Product Name: 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine
• CAS No: 1337202-75-1
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6349966
• PubChem ID: 165697475
• Update Time: 2025-08-05

3-(3-fluoro-4-nitrophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine
• 3-[(3-fluoro-4-nitrophenyl)methyl]pyrrolidine
• EN300-1805724
• 1337202-75-1

• Inchi： 1S/C11H13FN2O2/c12-10-6-8(1-2-11(10)14(15)16)5-9-3-4-13-7-9/h1-2,6,9,13H,3-5,7H2
• InChI Key： NOHHWGNEOXQRNU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine

3-(3-Fluoro-4-nitrophenyl)methylpyrrolidine: An Overview of a Promising Compound in Medicinal Chemistry

3-(3-Fluoro-4-nitrophenyl)methylpyrrolidine, with the CAS number 1337202-75-1, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and antiviral effects.

The molecular structure of 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine is characterized by a pyrrolidine ring substituted with a fluoro-nitrophenyl group. The presence of the fluorine atom and the nitro group imparts specific chemical and biological properties that make this compound particularly interesting for drug development. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, while nitro groups can influence the electronic properties and reactivity of the compound.

Recent studies have highlighted the potential of 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine has shown potential as an antiviral agent. Research conducted at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of several viruses, including influenza A and hepatitis C. The mechanism of action involves interfering with viral entry into host cells and disrupting viral protein synthesis, making it a valuable lead for developing broad-spectrum antiviral drugs.

The central nervous system (CNS) is another area where 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine has shown promise. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation could have implications for treating neurological disorders such as depression, anxiety, and Parkinson's disease. Further research is needed to fully understand the mechanisms involved and to optimize the compound for clinical use.

The synthetic route for producing 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine is well-documented in the literature. Typically, it involves multi-step reactions starting from commercially available starting materials. Key steps include the formation of a nitroarene intermediate, followed by coupling with a pyrrolidine derivative under appropriate conditions. The synthetic flexibility allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) to optimize biological activity.

In terms of safety and toxicity, preliminary studies suggest that 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicity studies are essential before advancing to clinical trials. These studies will help identify any potential adverse effects and guide dosing regimens.

The future prospects for 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages and eventually into clinical trials.

In conclusion, 3-(3-fluoro-4-nitrophenyl)methylpyrrolidine, with CAS number 1337202-75-1, represents a compelling candidate in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Continued research will undoubtedly uncover new insights into its mechanisms of action and pave the way for innovative treatments in various medical fields.